Cas no 1807920-12-2 ((2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid)

(2S,3S)-2-(1-Benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid is a chiral oxolane derivative featuring a benzyl-substituted pyrazole moiety. Its stereospecific (2S,3S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s rigid oxolane ring and carboxylic acid functionality enhance its utility as a building block in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. The benzyl group on the pyrazole ring offers additional versatility for further functionalization. This product is well-suited for research in drug discovery, where precise stereochemistry and structural complexity are critical. Its stability and synthetic accessibility further contribute to its appeal in advanced organic synthesis.
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid structure
1807920-12-2 structure
Product Name:(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
CAS No:1807920-12-2
MF:C15H16N2O3
MW:272.299143791199
CID:5172153
PubChem ID:99795942
Update Time:2025-05-20

(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, tetrahydro-2-[1-(phenylmethyl)-1H-pyrazol-5-yl]-, (2S,3S)-
    • (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
    • Inchi: 1S/C15H16N2O3/c18-15(19)12-7-9-20-14(12)13-6-8-16-17(13)10-11-4-2-1-3-5-11/h1-6,8,12,14H,7,9-10H2,(H,18,19)/t12-,14-/m0/s1
    • InChI Key: QTVVJRZSEMUYQK-JSGCOSHPSA-N
    • SMILES: O1CC[C@H](C(O)=O)[C@H]1C1N(CC2=CC=CC=C2)N=CC=1

(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-179755-0.05g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
0.05g
$827.0 2023-09-19
Enamine
EN300-179755-0.1g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
0.1g
$867.0 2023-09-19
Enamine
EN300-179755-0.25g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
0.25g
$906.0 2023-09-19
Enamine
EN300-179755-0.5g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
0.5g
$946.0 2023-09-19
Enamine
EN300-179755-1.0g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
1g
$0.0 2023-06-08
Enamine
EN300-179755-2.5g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-179755-5.0g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
5.0g
$2858.0 2023-02-16
Enamine
EN300-179755-10.0g
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2
10.0g
$4236.0 2023-02-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN7196-100MG
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2 95%
100MG
¥ 1,075.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN7196-250MG
(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
1807920-12-2 95%
250MG
¥ 1,716.00 2023-04-14

Additional information on (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

Introduction to (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic Acid (CAS No. 1807920-12-2)

(2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1807920-12-2, is a chiral oxolane derivative featuring a benzyl-pyrazole moiety. Its unique structural configuration and stereochemistry make it a promising candidate for various biological applications, particularly in the design of novel therapeutic agents.

The compound's structure is characterized by a rigid oxolane ring, which provides stability and control over its reactivity. The presence of the (2S,3S) configuration at the oxolane ring enhances its selectivity and binding affinity, making it an attractive scaffold for drug discovery. The benzyl-pyrazole group appended to the oxolane ring introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies that leverage the unique properties of chiral compounds. The stereochemical purity of (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid makes it an ideal candidate for such studies. Researchers have been exploring its potential in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. By incorporating it into larger drug candidates, scientists can fine-tune pharmacokinetic and pharmacodynamic properties to achieve optimal therapeutic outcomes. The benzyl-pyrazole moiety, in particular, has shown promise in enhancing drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the compound's potential in inhibiting key enzymes implicated in disease pathogenesis. For instance, researchers have demonstrated that derivatives of (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid can selectively target enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. These findings suggest that the compound may have therapeutic applications in conditions such as arthritis and cardiovascular diseases.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to ensure high enantiomeric purity. These efforts are crucial for maintaining the biological activity and minimizing off-target effects.

The pharmaceutical industry has taken note of the promising properties of (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid and is actively investigating its potential for drug development. Preclinical studies are underway to evaluate its efficacy and safety profile across various disease models. The results from these studies could pave the way for clinical trials and eventual commercialization.

In addition to its therapeutic potential, this compound has also attracted interest from researchers working on material science applications. Its unique structural features make it a suitable candidate for designing novel polymers and functional materials with tailored properties. Such materials could find applications in areas such as drug delivery systems and smart coatings.

The future of research on (2S,3S)-2-(1-benzyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid looks promising, with ongoing efforts aimed at expanding its chemical space and exploring new biological targets. Collaborative initiatives between academia and industry are likely to accelerate progress in this field, leading to innovative solutions for complex medical challenges.

In conclusion, (CAS No. 1807920-12-2) represents a significant advancement in the realm of chiral pharmaceuticals. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司